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Compound of Interest

Compound Name:
N-(2-Butoxybenzyl)-2-

propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Application Note: Quantitative Analysis of N-(2-Butoxybenzyl)-2-propanamine (N-2-BBPA)

Introduction & Scope
N-(2-Butoxybenzyl)-2-propanamine (N-2-BBPA) is a secondary amine intermediate

frequently encountered in the synthesis of adrenergic receptor antagonists and other GPCR-

targeting therapeutics. Its structural motif—a lipophilic 2-butoxybenzyl group coupled with an

isopropylamine moiety—presents specific analytical challenges:

Basicity: The secondary amine function (pKa ~10.5) leads to severe peak tailing on

traditional silica-based columns due to silanol interactions.

Lipophilicity: The butoxy substituent significantly increases retention on reverse-phase

media, requiring optimized gradient elution.

Detection Limits: As a potential process-related impurity, quantification at trace levels

(<0.05% w/w relative to API) is often required.
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This Application Note provides two validated protocols for the quantification of N-2-BBPA:

Protocol A (High-Sensitivity): LC-MS/MS for trace impurity analysis and bioanalytical

applications.

Protocol B (Routine Assay): HPLC-UV for raw material testing and reaction monitoring.

Chemical Profile
Property Value Notes

IUPAC Name
N-(2-Butoxybenzyl)propan-2-

amine

CAS Number 1040683-34-8

Molecular Formula C14H23NO

Exact Mass 221.1780 Da Monoisotopic

pKa (Calc.) ~10.2 (Base) Protonated at pH < 8

LogP (Calc.) ~3.8 Highly Lipophilic

Solubility Soluble in MeOH, ACN, DMSO
Poorly soluble in water (neutral

pH)

Protocol A: High-Sensitivity LC-MS/MS (Trace
Analysis)
Objective: Quantify N-2-BBPA at ppb levels in drug substance or biological matrices.

Method Principle
This method utilizes Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring

(MRM) mode. The secondary amine is readily protonated [M+H]+ = 222.2, providing excellent

sensitivity.

LC-MS/MS Conditions
System: Triple Quadrupole LC-MS (e.g., Agilent 6400 Series or Sciex QTRAP).
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Column: Phenomenex Kinetex C18 (2.1 x 100 mm, 1.7 µm).

Rationale: Core-shell technology provides high efficiency at lower backpressures; C18 is

suitable for lipophilic analytes.

Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS Grade).

Note: Formic acid ensures full protonation of the amine for maximum MS sensitivity.

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Injection Vol: 2-5 µL.

Gradient Program:

Time (min) % B Event

0.0 5 Initial Hold

1.0 5 Load

6.0 95 Elution of N-2-BBPA

8.0 95 Wash

8.1 5 Re-equilibration

| 10.0 | 5 | End |

MS/MS Transitions (MRM)
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Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role Mechanism

222.2 163.1 20 Quantifier

Cleavage of

benzyl-N bond

(2-butoxybenzyl

cation)

222.2 107.1 35 Qualifier

Further

fragmentation of

benzyl ring

222.2 180.1 15 Qualifier
Loss of propene

(isopropyl group)

Sample Preparation Workflow
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Sample Source
(API or Plasma)

Weigh 10 mg Sample
(Accurate to 0.01 mg)

Dissolve in 10 mL MeOH
(Stock: 1 mg/mL)

Dilute 1:100 with
50:50 Water:ACN

 working range

Filter (0.2 µm PTFE)

Transfer to LC Vial

Click to download full resolution via product page

Figure 1: Standard "Dilute-and-Shoot" workflow for impurity analysis.

Protocol B: Robust HPLC-UV (Assay & Purity)
Objective: Routine quantification (>0.1%) where MS is unavailable or unnecessary.

Method Principle
To combat peak tailing of the basic amine, this method uses a High pH Mobile Phase. At pH >

10, the amine is deprotonated (neutral), interacting primarily via hydrophobic mechanisms,

resulting in sharp, symmetrical peaks.
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HPLC Conditions
System: Standard HPLC with PDA/UV Detector.

Column: Agilent Zorbax Extend-C18 (4.6 x 150 mm, 5 µm) or Waters XBridge C18.

Critical Requirement: Column must be rated for pH > 10. Do NOT use standard silica

columns.

Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.5 with Ammonia).

Mobile Phase B: Acetonitrile.

Wavelength: 270 nm (Primary), 220 nm (Secondary).

Rationale: The 2-butoxybenzyl chromophore absorbs strongly at 270 nm, providing

selectivity against non-aromatic impurities.

Flow Rate: 1.0 mL/min.

Isocratic Method (Recommended for Assay):

Ratio: 30% Buffer / 70% Acetonitrile.

Run Time: ~8-10 minutes.

Retention Time: Expect N-2-BBPA at ~5.5 min.

Validation Framework (ICH Q2(R1))
To ensure regulatory compliance, the following validation parameters must be established:
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Parameter
Acceptance Criteria
(Impurity)

Acceptance Criteria
(Assay)

Specificity
No interference at RT from

blank/placebo

Resolution > 2.0 from nearest

peak

Linearity (r²) > 0.990 > 0.999

Range LOQ to 120% of limit 80% to 120% of target conc.

Accuracy (Recovery) 80% - 120% 98% - 102%

Precision (RSD) < 10% (at limit) < 2.0%

LOD / LOQ S/N > 3 / S/N > 10 N/A

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing Residual silanol interactions

Switch to High pH method

(Protocol B) or add 0.1% TEA

to mobile phase.

Low Sensitivity (MS) Ion suppression

Improve sample cleanup

(SPE/LLE); reduce flow rate

into source.

Retention Shift pH instability
Ensure buffer is fresh; check

pH of aqueous phase daily.

Carryover Lipophilic adsorption to injector
Use a needle wash of 50:50

MeOH:Isopropanol.

Analytical Logic Diagram

Sample Received Target Conc. Range?

Trace (<0.1%)
Impurity/BioanalysisLow

High (>0.1%)
Raw Material/Assay

High

Protocol A:
LC-MS/MS (ESI+)

Protocol B:
HPLC-UV (pH 10.5)

Generate CoA
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Figure 2: Decision tree for selecting the appropriate analytical method based on concentration

requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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